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Compound of Interest

Compound Name:
Methyl 2-[2-

(aminomethyl)phenoxy]acetate

Cat. No.: B15266584

Get Quote

Researchers, scientists, and drug development professionals often require detailed information

on specific chemical compounds, identified by their unique CAS (Chemical Abstracts Service)

numbers. This guide aims to provide a comprehensive overview of the properties and data

associated with CAS number 1251922-63-0.

Upon a thorough investigation of scientific databases and publicly available information, it has

been determined that there is currently no specific chemical compound associated with the

CAS number 1251922-63-0.

This lack of information could be attributed to several factors:

Incorrect CAS Number: It is possible that the provided CAS number contains a typographical

error. CAS numbers have a specific format and a check-digit to ensure their validity. A single

incorrect digit will result in a number that does not correspond to any existing substance.

Novel or Undisclosed Compound: The CAS number could belong to a very new or

proprietary compound that has not yet been publicly disclosed in scientific literature or

chemical databases. In the process of research and development, new substances are

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15266584#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15266584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


constantly being synthesized and registered, and it can take time for this information to

become widely available.

Confidential Business Information: The compound may be part of a confidential research and

development program within a pharmaceutical or biotechnology company, and its details are

not yet in the public domain.

Recommendations for Researchers:

Given the absence of data for CAS number 1251922-63-0, it is recommended to:

Verify the CAS Number: Double-check the source of the CAS number for any potential errors

in transcription.

Consult Specialized Databases: For those with access, searching proprietary and

specialized chemical databases may yield results for less common or newly registered

compounds.

Contact the Source: If the CAS number was obtained from a specific publication, patent, or

supplier, contacting them directly may provide clarification on the identity of the compound.

This guide will be updated if and when information regarding CAS number 1251922-63-0

becomes publicly available.

To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 1251922-
63-0]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15266584/docs#an-in-depth-technical-guide-to-cas-
number-1251922-63-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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